Cas no 1340265-13-5 (N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide)

• Product Name: N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide
• CAS No: 1340265-13-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5833306
• PubChem ID: 63089338
• Update Time: 2025-06-03

N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide
• EN300-4992791
• AKOS012389605
• 1340265-13-5

• Inchi： 1S/C11H16N2O/c1-12-10-6-4-9(5-7-10)8-11(14)13(2)3/h4-7,12H,8H2,1-3H3
• InChI Key： JJNCOBPRXSITRV-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)NC)N(C)C

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide

Professional Introduction to N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide (CAS No. 1340265-13-5)

N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide, a compound with the chemical identifier CAS No. 1340265-13-5, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structure of this molecule incorporates several key functional groups, including a dimethylamino group and a phenyl ring, which contribute to its unique chemical properties and biological interactions.

The synthesis of N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide involves a series of well-established organic reactions, typically starting from readily available precursors. The process often begins with the formation of an amide bond between an acetyl chloride derivative and an amine containing the 4-(methylamino)phenyl moiety. This step is critical as it establishes the core structure of the compound. Subsequent modifications, such as the introduction of the dimethylamino group, further refine the molecular framework to achieve the desired properties.

One of the most compelling aspects of this compound is its potential as a pharmacological agent. Recent research has highlighted the importance of amide-based molecules in drug discovery, particularly due to their ability to interact with biological targets in a highly specific manner. The presence of both the dimethylamino group and the phenyl ring in N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide suggests that it may exhibit properties such as receptor binding affinity and metabolic stability, which are crucial for effective drug candidates.

In particular, studies have been conducted to explore the biological activity of this compound in various in vitro and in vivo models. These studies have revealed promising results regarding its potential role in modulating cellular processes. For instance, preliminary data suggest that N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide may interact with specific enzymes or receptors involved in pathways related to inflammation, pain, and neurodegeneration. Such interactions could make it a valuable candidate for further development into therapeutic agents.

The pharmacokinetic profile of any potential drug candidate is another critical factor that must be evaluated. Research into the absorption, distribution, metabolism, and excretion (ADME) properties of N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide has provided insights into its behavior within biological systems. Studies indicate that this compound may exhibit favorable pharmacokinetic characteristics, such as good solubility and moderate bioavailability, which are essential for its clinical efficacy.

The structural features of N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide also make it an interesting subject for computational chemistry studies. Advanced computational methods, such as molecular docking and molecular dynamics simulations, have been employed to predict how this molecule might interact with biological targets at an atomic level. These simulations not only help in understanding the mechanism of action but also guide the design of analogs with improved properties.

Moreover, the versatility of this compound as a building block for more complex molecules cannot be overstated. Chemists have leveraged its core structure to develop derivatives with enhanced biological activity or improved pharmacokinetic profiles. Such derivatives represent an exciting avenue for future research and development in medicinal chemistry.

The role of computational tools in modern drug discovery cannot be ignored when discussing N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide. High-throughput screening (HTS) techniques combined with machine learning algorithms have accelerated the process of identifying promising candidates from large libraries of compounds. These technologies have enabled researchers to quickly assess the potential biological activity of molecules like this one, thereby streamlining the drug development pipeline.

In conclusion, N,N-dimethyl-2-[4-(methylamino)phenyl]acetamide (CAS No. 1340265-13-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this molecule is poised to play a crucial role in the development of novel therapeutic agents.